![molecular formula C16H11ClN4S B294819 3-Benzyl-6-(3-chlorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole](/img/structure/B294819.png)
3-Benzyl-6-(3-chlorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-Benzyl-6-(3-chlorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound has been synthesized using different methods and has shown promising results in various studies.
Mechanism of Action
The mechanism of action of 3-Benzyl-6-(3-chlorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is not fully understood. However, studies have suggested that the compound may act by inhibiting the activity of enzymes or by binding to specific receptors in the body. For example, studies have suggested that the compound may act by inhibiting the activity of cyclooxygenase enzymes, which are involved in the production of inflammatory mediators.
Biochemical and Physiological Effects:
Studies have shown that this compound has various biochemical and physiological effects. It has been shown to have antimicrobial activity against various bacterial and fungal strains. It has also been shown to have anticancer activity against various cancer cell lines. Additionally, it has been shown to have anticonvulsant activity in animal models of epilepsy.
Advantages and Limitations for Lab Experiments
One of the advantages of using 3-Benzyl-6-(3-chlorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole in lab experiments is its broad spectrum of activity. It has been shown to have activity against various bacterial and fungal strains, as well as various cancer cell lines. Additionally, it has been shown to have anticonvulsant activity in animal models of epilepsy. However, one of the limitations of using this compound in lab experiments is its potential toxicity. Studies have suggested that the compound may have toxic effects on certain cell types.
Future Directions
There are several future directions for research on 3-Benzyl-6-(3-chlorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. One direction is to further investigate its potential as an anti-inflammatory and antioxidant agent. Another direction is to investigate its potential as a corrosion inhibitor for various metals. Additionally, further studies are needed to investigate its potential as a dye for textile industries. Furthermore, more studies are needed to investigate its potential toxicity and to determine its safety profile for use in humans.
Synthesis Methods
The synthesis of 3-Benzyl-6-(3-chlorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been reported using different methods. One of the methods involves the reaction of 3-chlorobenzylamine with 2-aminothiophenol and 3-chloroacetyl-4,5,6,7-tetrahydrobenzo[b]thiophene in the presence of potassium carbonate in DMF. Another method involves the reaction of 3-chlorobenzylamine with 2-aminothiophenol and 3-chloroacetyl-4,5,6,7-tetrahydrobenzo[b]thiophene in the presence of sodium carbonate in ethanol. The yield of the compound obtained using these methods ranges from 70-80%.
Scientific Research Applications
3-Benzyl-6-(3-chlorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has shown potential applications in various fields of scientific research. It has been studied for its antimicrobial, anticancer, and anticonvulsant activities. It has also been studied for its potential as an anti-inflammatory and antioxidant agent. Additionally, it has been studied for its potential as a corrosion inhibitor and as a dye for textile industries.
Properties
Molecular Formula |
C16H11ClN4S |
---|---|
Molecular Weight |
326.8 g/mol |
IUPAC Name |
3-benzyl-6-(3-chlorophenyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole |
InChI |
InChI=1S/C16H11ClN4S/c17-13-8-4-7-12(10-13)15-20-21-14(18-19-16(21)22-15)9-11-5-2-1-3-6-11/h1-8,10H,9H2 |
InChI Key |
FCJRFMVWQYFGGG-UHFFFAOYSA-N |
SMILES |
C1=CC=C(C=C1)CC2=NN=C3N2N=C(S3)C4=CC(=CC=C4)Cl |
Canonical SMILES |
C1=CC=C(C=C1)CC2=NN=C3N2N=C(S3)C4=CC(=CC=C4)Cl |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.